Cas no 1448139-85-2 ((E)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-phenylprop-2-enamide)

• Product Name: (E)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-phenylprop-2-enamide
• CAS No: 1448139-85-2
• MF: C₁₇H₁₉NO₂S
• MW: 301.40326333046
• CID: 5600623
• PubChem ID: 71810335
• Update Time: 2025-05-24

(E)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-phenylprop-2-enamide
• 1448139-85-2
• N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)cinnamamide
• F6451-0569
• (2E)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-phenylprop-2-enamide
• AKOS024567785

• Inchi： 1S/C17H19NO2S/c1-13-8-10-16(21-13)15(20-2)12-18-17(19)11-9-14-6-4-3-5-7-14/h3-11,15H,12H2,1-2H3,(H,18,19)/b11-9+
• InChI Key： CRRBSXLEWOHTNU-PKNBQFBNSA-N
• SMILES： C(NCC(OC)C1SC(C)=CC=1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 301.11365002g/mol
• Monoisotopic Mass: 301.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (E)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-phenylprop-2-enamide

Introduction to (E)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-phenylprop-2-enamide (CAS No. 1448139-85-2)

The compound (E)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-phenylprop-2-enamide, identified by its CAS number 1448139-85-2, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as the amide bond, methoxy group, and thiophene ring suggests a high degree of chemical complexity, which may contribute to its unique pharmacological properties.

In recent years, the exploration of heterocyclic compounds has been a focal point in the pharmaceutical industry, owing to their diverse biological activities and synthetic versatility. The structural motif of 5-methylthiophen-2-yl in this compound is particularly noteworthy, as thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The integration of this moiety with other functional groups enhances the molecule's potential to interact with biological targets, making it a promising candidate for further investigation.

The amide functional group (amide bond) in the compound's structure is another critical feature that contributes to its pharmacological potential. Amides are well-known for their role as bioisosteres in drug design, often used to improve solubility, metabolic stability, and binding affinity. The specific arrangement of atoms in (E)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-phenylprop-2-enamide suggests that it may exhibit favorable interactions with enzymes and receptors, thereby modulating various biological pathways.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects. The compound's unique combination of aromatic rings and heterocyclic systems provides a rich scaffold for structural modifications, enabling researchers to fine-tune its properties for specific therapeutic applications. For instance, studies have shown that modifications in the phenyl ring can significantly alter the compound's bioavailability and target specificity.

Furthermore, the methoxy group (methoxy group) present in the molecule adds another layer of complexity and functionality. Methoxy-substituted compounds are often investigated for their role in enhancing lipophilicity and improving drug delivery systems. The strategic placement of this group in (E)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-phenylprop-2-enamide may contribute to its ability to cross biological membranes efficiently, which is crucial for achieving therapeutic efficacy.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis of complex heterocyclic systems like thiophene derivatives often presents challenges due to their sensitivity to environmental factors such as temperature and pH. However, advancements in synthetic methodologies have made it increasingly feasible to construct such molecules with high yields and purity.

Recent studies have also explored the use of computational chemistry techniques to predict and optimize the properties of novel compounds like (E)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-phenylprop-2-enamide. Molecular modeling and docking studies have been instrumental in understanding how this molecule interacts with biological targets at the atomic level. These insights have guided researchers in designing analogs with improved pharmacological profiles.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it a valuable tool for chemists studying molecular recognition processes and designing new materials with tailored properties. For instance, the amide bond can be exploited to create polymers or functional materials that exhibit specific biological activities.

As research continues to uncover new therapeutic targets and mechanisms, compounds like (E)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-phenylprop-2-enamide are expected to play a crucial role in developing next-generation drugs. Their unique structural features offer a wealth of opportunities for innovation in drug design and discovery.